(E)-ethyl 5-(3-(benzo[d][1,3]dioxol-5-yl)acrylamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]amino]-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C25H18FN3O6S/c1-2-33-25(32)22-17-12-36-23(21(17)24(31)29(28-22)16-7-5-15(26)6-8-16)27-20(30)10-4-14-3-9-18-19(11-14)35-13-34-18/h3-12H,2,13H2,1H3,(H,27,30)/b10-4+
• InChI Key: YOPZOOZEJOLNOI-ONNFQVAWSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C=CC3=CC4=C(C=C3)OCO4)C5=CC=C(C=C5)F
• Isomeric SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)/C=C/C3=CC4=C(C=C3)OCO4)C5=CC=C(C=C5)F
• Molecular Formula: C25H18FN3O6S
• Molecular Weight: 507.5 g/mol

Description

(E)-ethyl 5-(3-(benzo[d][1,3]dioxol-5-yl)acrylamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H18FN3O6S and its molecular weight is 507.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Several studies have been conducted on the synthesis and characterization of heterocyclic compounds similar in structure to the compound . These include the development of novel synthesis methods for pyrazole derivatives, pyridazine derivatives, and other related compounds. For instance, the regioselective synthesis of functionalized 3,4’-bis-(pyrazolyl)ketones and the chemoselectivity in their reactions with hydrazine hydrate have been explored, highlighting the versatility of these compounds in chemical synthesis (Hassaneen & Shawali, 2013). Additionally, the synthesis and reactions of some new heterocyclic compounds related to pyrrolylthieno[2,3-d]pyrimidines and thieno[2,3-d][4,5-d]dipyrimidines have been detailed, indicating the potential for creating a wide range of bioactive molecules (Moneam, 2005).

Potential Biological Activities

The synthesis and evaluation of novel compounds often include investigations into their potential biological activities. For example, the synthesis and in vitro cytotoxic activity screening of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells have been reported, demonstrating the potential therapeutic applications of these compounds (Hassan et al., 2014). Furthermore, novel routes to the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles showing remarkable antiavian influenza virus activity have been discovered, further illustrating the broad spectrum of biological activities that these compounds can exhibit (Hebishy et al., 2020).